![molecular formula C10H13N3O4 B1366679 tert-Butyl (3-nitropyridin-4-yl)carbamate CAS No. 623562-22-1](/img/structure/B1366679.png)
tert-Butyl (3-nitropyridin-4-yl)carbamate
Overview
Description
“tert-Butyl (3-nitropyridin-4-yl)carbamate” is a chemical compound that has been widely studied. It is identified by the presence of the -O-CO-NH- linkage .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, carbamates in general are integral parts of many drugs and prodrugs approved by the US Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Many compounds that contain a carbamate group are currently in various stages of preclinical and clinical trials .
Molecular Structure Analysis
The molecular formula of “this compound” is C10H13N3O4 . The InChI code is 1S/C10H13N3O4/c1-10(2,3)18-9(15)13-6-4-5-12-8(11)7(6)14(16)17/h4-5H,1-3H3,(H,12,13,15) .
Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 239.23 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 5 . The compound has a rotatable bond count of 3 .
Scientific Research Applications
Synthesis of Heterocyclic Compounds
- A novel synthetic route to 6-substituted-imidazo[4,5-c]pyridin-2-ones from 4-aminopyridine was investigated, utilizing tert-Butyl (3-nitropyridin-4-yl)carbamate among other derivatives. This route is significant for the synthesis of heterocyclic compounds with potential biological activity (Bakke, Gautun, & Svensen, 2003).
Crystallography and Molecular Interactions
- Research on tert-Butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-butyl (5-iodopenta-2,4-diyn-1-yl)carbamate, compounds related to this compound, has revealed insights into the interplay of hydrogen and halogen bonds involving carbonyl groups, which is crucial for understanding molecular interactions and crystal engineering (Baillargeon et al., 2017).
Photoredox-Catalyzed Reactions
- A photoredox-catalyzed amination of o-hydroxyarylenaminones with tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate, a compound similar to this compound, established a new cascade pathway. This process is significant for the assembly of a range of 3-aminochromones under mild conditions, indicating the compound's role in facilitating novel synthetic pathways (Wang et al., 2022).
Future Directions
Mechanism of Action
Target of Action
Mode of Action
It’s known that the boc group (tert-butyl carbamate) is a common protecting group used in organic synthesis, particularly for amines . The Boc group can be easily introduced and removed under a variety of conditions, which makes it a useful tool in the synthesis of complex molecules .
Biochemical Pathways
The boc group is often used in peptide synthesis, indicating that this compound could potentially interact with biochemical pathways involving peptides or proteins .
Result of Action
properties
IUPAC Name |
tert-butyl N-(3-nitropyridin-4-yl)carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O4/c1-10(2,3)17-9(14)12-7-4-5-11-6-8(7)13(15)16/h4-6H,1-3H3,(H,11,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBEIOYAIAXCJDI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=C(C=NC=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80446503 | |
Record name | tert-Butyl (3-nitropyridin-4-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80446503 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
623562-22-1 | |
Record name | tert-Butyl (3-nitropyridin-4-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80446503 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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